![molecular formula C7H8OS B6159060 4H,6H,7H-thieno[3,2-c]pyran CAS No. 865187-86-6](/img/no-structure.png)
4H,6H,7H-thieno[3,2-c]pyran
Overview
Description
“4H,6H,7H-thieno[3,2-c]pyran” is a chemical compound . It is also known as “{4H,6H,7H-thieno [3,2-c]pyran-4-yl}methanamine hydrochloride” with a CAS Number of 57153-42-1 . The compound has a molecular weight of 205.71 .
Synthesis Analysis
The synthesis of “4H,6H,7H-thieno[3,2-c]pyran” derivatives often involves multicomponent reactions . For instance, an NHC-catalyzed [2 + 4] cyclization of alkynyl ester with α,β-unsaturated ketone provides highly substituted 4H-pyran derivatives .Molecular Structure Analysis
The molecule contains a total of 26 bond(s). There are 13 non-H bond(s), 5 multiple bond(s), 2 rotatable bond(s), 5 aromatic bond(s), 1 five-membered ring(s), 1 six-membered ring(s), 1 nine-membered ring(s), 1 secondary amine(s) (aliphatic), 1 ether(s) (aliphatic), and 1 Thiophene(s) .Physical And Chemical Properties Analysis
The compound “{4H,6H,7H-thieno [3,2-c]pyran-4-yl}methanamine hydrochloride” has a melting point of 152-154°C . It is a powder at room temperature .Scientific Research Applications
- Researchers explore their use as semiconducting materials in flexible displays, sensors, and light-emitting diodes (LEDs) due to their tunable energy levels and high electron mobility .
- Researchers investigate their mechanisms of action and optimize their structures for therapeutic applications .
Organic Electronics and Optoelectronics
Medicinal Chemistry
Materials Science
Photocatalysis and Solar Energy Conversion
Supramolecular Chemistry and Self-Assembly
Sensors and Detection
Safety and Hazards
The compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It has hazard statements H302, H315, H319, H335, indicating that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4H,6H,7H-thieno[3,2-c]pyran involves the cyclization of a suitable precursor molecule containing a thieno ring and a pyran ring. The cyclization reaction can be achieved through the use of a Lewis acid catalyst such as boron trifluoride or aluminum chloride.", "Starting Materials": [ "2-bromo-5-chlorothiophene", "2-hydroxy-3-methylbut-2-enal", "Sodium hydride", "Dimethylformamide", "Methanol", "Acetic acid", "Sodium borohydride", "Acetic anhydride", "Pyridine", "Chloroform", "Boron trifluoride etherate" ], "Reaction": [ "Step 1: Synthesis of 2-(2-bromo-5-chlorothiophen-3-yl)acetaldehyde by reacting 2-bromo-5-chlorothiophene with 2-hydroxy-3-methylbut-2-enal in the presence of sodium hydride and dimethylformamide.", "Step 2: Cyclization of 2-(2-bromo-5-chlorothiophen-3-yl)acetaldehyde with sodium borohydride in methanol and acetic acid to form 2-(2-hydroxy-5-chlorothiophen-3-yl)tetrahydro-2H-pyran.", "Step 3: Oxidation of 2-(2-hydroxy-5-chlorothiophen-3-yl)tetrahydro-2H-pyran with acetic anhydride and pyridine to form 2-(2-acetoxy-5-chlorothiophen-3-yl)tetrahydro-2H-pyran.", "Step 4: Cyclization of 2-(2-acetoxy-5-chlorothiophen-3-yl)tetrahydro-2H-pyran with boron trifluoride etherate in chloroform to form 4H,6H,7H-thieno[3,2-c]pyran." ] } | |
CAS RN |
865187-86-6 |
Product Name |
4H,6H,7H-thieno[3,2-c]pyran |
Molecular Formula |
C7H8OS |
Molecular Weight |
140.2 |
Purity |
95 |
Origin of Product |
United States |
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